Cas no 102989-24-2 (Asimicin)
Asimicin structure
Product Name:Asimicin
CAS No:102989-24-2
MF:C37H66O7
MW:622.915752887726
CID:163574
PubChem ID:9960731
Update Time:2025-04-19
Asimicin Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-
- (+)-asimicin
- 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecy
- (5S)-3-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-b
- (5S)-4-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-bifuran-5-yl}tridecyl]-5-methylfuran-2(5H)-one
- 2(5H)-Furanone, 3-((2R,13R)-2,13-dihydroxy-13-((2R,2'R,5R,5'R)-octahydro-5'-((1R)-1-hydroxyundecyl)(2,2'-bifuran)-5-yl)tridecyl)-5-methyl-, (5S)-
- Asimicin
- Bullatacin
- Rolliniastatin-1
- Rolliniastatin-2
- HY-113607
- CHEMBL65635
- 102989-24-2
- DTXSID201101100
- CS-0062697
- (2S)-4-[(2R,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
- AKOS040746594
- REL-SQUAMOCIN-H
- (5S)-3-[(2R,13R)-2,13-Dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-2(5H)-furanone
- SCHEMBL18052270
- Squamocin H
- (2S)-3-[(2S,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
- Q730429
- CHEMBL138238
-
- Inchi: 1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3/t28-,30+,31+,32+,33+,34+,35+,36+/m0/s1
- InChI Key: MBABCNBNDNGODA-UOCXRWNNSA-N
- SMILES: O1[C@@H]([C@@H](CCCCCCCCCC[C@H](CC2C(=O)O[C@@H](C)C=2)O)O)CC[C@@H]1[C@H]1CC[C@H]([C@@H](CCCCCCCCCC)O)O1
Computed Properties
- Exact Mass: 622.480854g/mol
- Monoisotopic Mass: 622.480854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 44
- Rotatable Bond Count: 25
- Complexity: 801
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 622.9g/mol
- XLogP3: 9.7
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.054
- Boiling Point: 745.5°Cat760mmHg
- Flash Point: 220.3°C
- Refractive Index: 1.508
- PSA: 105.45000
- LogP: 7.85790
Asimicin Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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